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Introduction
AZD0095 is a potent and highly selective inhibitor of the monocarboxylate transporter 4

(MCT4), a key protein involved in the transport of lactate out of highly glycolytic cells, such as

many cancer cells.[1] By blocking MCT4, AZD0095 disrupts the metabolic activity of cancer

cells, leading to an accumulation of intracellular lactate and subsequent inhibition of cell

proliferation.[1][2] This document provides detailed protocols for essential in vitro cell-based

assays to characterize the activity of AZD0095, along with data presentation and visualizations

to support experimental design and interpretation.

Mechanism of Action: MCT4 Inhibition
Cancer cells often exhibit a metabolic shift towards aerobic glycolysis, known as the Warburg

effect, which results in the production of large amounts of lactate.[3] To maintain intracellular

pH and sustain high glycolytic rates, cancer cells upregulate MCT4 to export lactate into the

tumor microenvironment.[4] AZD0095 specifically targets and inhibits MCT4, leading to

intracellular lactate accumulation, disruption of cellular metabolism, and ultimately, suppression

of tumor cell growth.[1][2]
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Figure 1: Mechanism of action of AZD0095.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10854968/docs?utm_src=pdf-body-img#azd0095-in-vitro-cell-based-assay-application-notes-and-protocols
https://www.benchchem.com/product/b10854968/docs?utm_src=pdf-body#azd0095-in-vitro-cell-based-assay-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the in vitro potency and selectivity of AZD0095 from publicly

available data.

Parameter Value Cell Line/System Reference

Cellular Activity 1-3 nM Not specified [3]

pIC50 8.9 Not specified [1]

EC50 5 nM H358 cells [1]

Potency 1.3 nM Not specified [2]

Selectivity vs. MCT1 >1000-fold Not specified [3]

T-cell Proliferation

IC50
> 10 µM T-cells [3]

Experimental Protocols
Lactate Efflux Assay
This assay measures the ability of AZD0095 to inhibit the export of lactate from cancer cells.

Workflow:
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Figure 2: Lactate Efflux Assay Workflow.

Protocol:

Cell Seeding: Seed cancer cells known to express MCT4 (e.g., lung adenocarcinoma cell

lines) in a 96-well plate at a density of 2 x 104 cells/well and allow them to adhere overnight.

Compound Treatment: The following day, remove the culture medium and replace it with

fresh medium containing various concentrations of AZD0095 or a vehicle control (e.g.,

DMSO). Incubate for 1-2 hours.
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Lactate Production: To stimulate lactate production, the medium can be replaced with a high-

glucose medium.

Sample Collection: At various time points (e.g., 0, 1, 2, 4, and 6 hours), collect a small aliquot

of the culture supernatant.

Lactate Measurement: Measure the lactate concentration in the collected supernatants using

a commercially available lactate assay kit, following the manufacturer's instructions.

Data Analysis: Plot the lactate concentration over time for each treatment condition. The

inhibition of lactate efflux can be quantified by comparing the rate of lactate accumulation in

the supernatant of AZD0095-treated cells to that of vehicle-treated cells.

Cell Proliferation Assay
This assay determines the effect of AZD0095 on the growth of cancer cells.

Workflow:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10854968/docs?utm_src=pdf-body#azd0095-in-vitro-cell-based-assay-application-notes-and-protocols
https://www.benchchem.com/product/b10854968/docs?utm_src=pdf-body#azd0095-in-vitro-cell-based-assay-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed cancer cells
in a 96-well plate

Treat with a dilution series
of AZD0095

Incubate for 72 hours

Assess cell viability
(e.g., using CellTiter-Glo®)

Calculate IC50 value

 

Treat cells with AZD0095
and controls

Harvest and wash cells

Stain with Annexin V-FITC
and Propidium Iodide (PI)

Analyze by
flow cytometry

Quantify apoptotic
cell populations

 

Seed cells in a
Seahorse XF plate

Pre-treat with AZD0095
or vehicle

Equilibrate in
assay medium

Run Seahorse XF Mito Stress Test

Inject Oligomycin, FCCP,
and Rotenone/Antimycin A

Analyze OCR data

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treat intact cells with
AZD0095 or vehicle

Heat cells at various
temperatures

Lyse cells and separate
soluble and aggregated proteins

Detect soluble MCT4
(e.g., by Western Blot)

Analyze thermal shift
to confirm binding

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [AZD0095 In Vitro Cell-Based Assay Application Notes
and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854968/docs#azd0095-in-vitro-cell-based-assay-
application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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